Cas no 102934-60-1 (4-(Butan-2-yl)phenylmethanol)

4-(Butan-2-yl)phenylmethanol is a chiral aromatic alcohol featuring a butyl substituent at the phenyl ring's para position. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmaceuticals, fragrances, and specialty chemicals. The presence of both a hydroxyl group and a branched alkyl chain offers versatility in further functionalization, enabling applications in asymmetric synthesis and ligand design. Its structural characteristics may also contribute to enhanced solubility in organic solvents, facilitating its use in homogeneous reaction systems. The compound's defined stereochemistry at the butyl group further supports its utility in stereoselective transformations.
4-(Butan-2-yl)phenylmethanol structure
4-(Butan-2-yl)phenylmethanol structure
Product Name:4-(Butan-2-yl)phenylmethanol
CAS No:102934-60-1
MF:C11H16O
MW:164.244143486023
CID:2193776
PubChem ID:13495572
Update Time:2025-10-16

4-(Butan-2-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

    • (4-Sec-butylphenyl)methanol
    • 4-(Butan-2-yl)phenylmethanol
    • Inchi： 1S/C11H16O/c1-3-9(2)11-6-4-10(8-12)5-7-11/h4-7,9,12H,3,8H2,1-2H3
    • InChI Key： RJRZIUAHNFBHHU-UHFFFAOYSA-N
    • SMILES： OCC1C=CC(=CC=1)C(C)CC

Computed Properties

  • Exact Mass: 164.120115g/mol
  • Monoisotopic Mass: 164.120115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 164.24g/mol
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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